Cas no 828913-06-0 (2,4-Pentanedione, 1-(ethenyloxy)-3-[(4-methylphenyl)azo]-)

• Product name: 2,4-Pentanedione, 1-(ethenyloxy)-3-[(4-methylphenyl)azo]-
• CAS No: 828913-06-0
• MF: C₁₄H₁₆N₂O₃
• MW: 260.28844
• CID: 681082
• PubChem ID: 71416886

2,4-Pentanedione, 1-(ethenyloxy)-3-[(4-methylphenyl)azo]- Chemical and Physical Properties

Names and Identifiers

• 2,4-Pentanedione, 1-(ethenyloxy)-3-[(4-methylphenyl)azo]-
• 1-ethenoxy-3-[(4-methylphenyl)diazenyl]pentane-2,4-dione
• DTXSID00836245
• 1-(Ethenyloxy)-3-[(E)-(4-methylphenyl)diazenyl]pentane-2,4-dione
• 828913-06-0

• Inchi： InChI=1S/C14H16N2O3/c1-4-19-9-13(18)14(11(3)17)16-15-12-7-5-10(2)6-8-12/h4-8,14H,1,9H2,2-3H3
• InChI Key： OUDZIONNVUWCBP-UHFFFAOYSA-N
• SMILES： CC1=CC=C(C=C1)N=NC(C(=O)C)C(=O)COC=C

Computed Properties

• Exact Mass: 260.11609238g/mol
• Monoisotopic Mass: 260.11609238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 68.1Ų